Cas no 1396876-83-7 (4-{1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-3-carbonyl}thiomorpholine)

4-{1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-3-carbonyl}thiomorpholine is a heterocyclic compound featuring a pyridine core linked to a piperidine scaffold, further functionalized with a 3-methyl-1,2,4-oxadiazole moiety and a thiomorpholine carbonyl group. This structure imparts potential pharmacological relevance, particularly in medicinal chemistry applications targeting enzyme inhibition or receptor modulation. The presence of the oxadiazole ring enhances metabolic stability, while the thiomorpholine group may improve solubility and bioavailability. Its modular design allows for further derivatization, making it a versatile intermediate in drug discovery. The compound's well-defined synthetic route ensures reproducibility, supporting its use in preclinical research.
4-{1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-3-carbonyl}thiomorpholine structure
1396876-83-7 structure
Product Name:4-{1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-3-carbonyl}thiomorpholine
CAS No:1396876-83-7
MF:C18H23N5O2S
MW:373.47252202034
CID:5906729
PubChem ID:71794397
Update Time:2025-05-21

4-{1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-3-carbonyl}thiomorpholine Chemical and Physical Properties

Names and Identifiers

    • [1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidin-3-yl]-thiomorpholin-4-ylmethanone
    • 4-{1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-3-carbonyl}thiomorpholine
    • F6252-1184
    • AKOS024544859
    • (1-(5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidin-3-yl)(thiomorpholino)methanone
    • VU0541425-1
    • 1396876-83-7
    • CHEMBL3444201
    • Inchi: 1S/C18H23N5O2S/c1-13-20-17(25-21-13)14-4-5-16(19-11-14)23-6-2-3-15(12-23)18(24)22-7-9-26-10-8-22/h4-5,11,15H,2-3,6-10,12H2,1H3
    • InChI Key: DSOBAHJLLAICFO-UHFFFAOYSA-N
    • SMILES: C(C1CCCN(C2=NC=C(C3ON=C(C)N=3)C=C2)C1)(N1CCSCC1)=O

Computed Properties

  • Exact Mass: 373.15724617g/mol
  • Monoisotopic Mass: 373.15724617g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 101Ų

4-{1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-3-carbonyl}thiomorpholine Pricemore >>

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Additional information on 4-{1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-3-carbonyl}thiomorpholine

4-{1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-3-carbonyl}thiomorpholine (CAS No. 1396876-83-7): An Overview

4-{1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-3-carbonyl}thiomorpholine (CAS No. 1396876-83-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research developments surrounding this compound.

The chemical structure of 4-{1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-3-carbonyl}thiomorpholine is composed of a thiomorpholine ring linked to a piperidine moiety through a carbonyl group. The piperidine ring is further substituted with a pyridine ring, which itself is functionalized with a 3-methyl-1,2,4-oxadiazole group. This intricate arrangement of functional groups contributes to the compound's unique biological activity and pharmacological profile.

The synthesis of 4-{1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-3-carbonyl}thiomorpholine involves several steps and requires precise control over reaction conditions to achieve the desired product. One common approach involves the coupling of a thiomorpholine derivative with a piperidine carboxylic acid intermediate, followed by the introduction of the pyridine and oxadiazole functionalities. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

In terms of pharmacological properties, 4-{1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-3-carbonyl}thiomorpholine has been studied for its potential as a modulator of various biological targets. One notable area of interest is its activity as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, recent studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key players in cellular signaling and are often implicated in diseases such as cancer and inflammatory disorders.

Clinical trials involving 4-{1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-3-carbonyl}thiomorpholine are still in their early stages, but preliminary results have been encouraging. Preclinical studies have demonstrated that this compound exhibits potent antitumor activity in various cancer models, including breast cancer and colorectal cancer. Additionally, it has shown promise in reducing inflammation and modulating immune responses in animal models of inflammatory diseases.

The safety profile of 4-{1-[5-(3-methyl-1,2,4-oxadiazol-5-y l)pyridin - 2 - y l] piperidine - 3 - carbonyl} thiomorpholine is also an important consideration for its potential therapeutic use. Toxicology studies have indicated that this compound has a favorable safety margin when administered at therapeutic doses. However, further investigations are needed to fully understand its long-term effects and potential side effects.

In conclusion, 4-{1-[5-(3-methyl - 1 , 2 , 4 - oxadiazol - 5 - y l) pyridin - 2 - y l] piperidine - 3 - carbonyl} thiomorpholine (CAS No. 1396876 - 83 - 7) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and pharmacological properties make it an attractive target for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for various diseases.

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